N,N-dimethyl-3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidine-1-sulfonamide

• IUPAC Name: N,N-dimethyl-3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-1,2,4-triazol-3-yl]piperidine-1-sulfonamide
• InChI: InChI=1S/C15H28N6O2S/c1-18(2)24(22,23)21-10-6-7-13(11-21)15-17-16-14(19(15)3)12-20-8-4-5-9-20/h13H,4-12H2,1-3H3
• InChI Key: WQTOUSDACQRARP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCCN(C2)S(=O)(=O)N(C)C)CN3CCCC3
• Molecular Formula: C15H28N6O2S
• Molecular Weight: 356.5 g/mol

Description

N,N-dimethyl-3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidine-1-sulfonamide is a useful research compound. Its molecular formula is C15H28N6O2S and its molecular weight is 356.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.19944533 g/mol and the complexity rating of the compound is 517. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies

Research has shown that compounds related to N,N-dimethyl-3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidine-1-sulfonamide can be synthesized through various complex organic reactions. For instance, one-pot multistep Bohlmann-Rahtz heteroannulation reactions have been utilized for the synthesis of compounds with similar structural motifs, demonstrating the compound's role in facilitating intricate synthetic routes (Bagley et al., 2005).

Therapeutic Potential

The structural analogues of this compound have been explored for their therapeutic potential. Notably, analogues possessing free radical scavenger groups and chelating properties have been synthesized and identified as promising candidates for the preventive treatment of age-related diseases, including cataracts, age-related macular degeneration (AMD), and Alzheimer's dementia (AD) due to their protective effects against oxidative stress in various cell lines (Jin et al., 2010).

Material Science

The compound's derivatives have also found applications in material science, particularly in the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These materials, synthesized using a new diamine containing pyridine and trifluoromethylphenyl groups, exhibit excellent solubility, high thermal stability, and desirable mechanical properties, making them suitable for advanced material applications (Liu et al., 2013).